5-azido-1,3-dioxaindane
Overview
Description
5-azido-1,3-dioxaindane is a novel azide-containing heterocyclic compound with potential applications in a variety of scientific research fields. This compound has been the subject of intense research due to its unique reactivity and its ability to be used as a catalyst or as a starting material for a variety of chemical reactions.
Scientific Research Applications
5-azido-1,3-dioxaindane has been used as a catalyst for a variety of chemical reactions, including the synthesis of a variety of heterocyclic compounds, such as imidazoles, pyrroles, and thiazoles. Additionally, this compound has been used as a starting material for the synthesis of a variety of compounds, such as sulfonamides, amides, and esters. This compound has also been used in the synthesis of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase.
Mechanism of Action
The mechanism of action of 5-azido-1,3-dioxaindane is not fully understood, but it is believed to involve the formation of a reactive intermediate, such as a nitrene, which can then react with other molecules to form a variety of products. This compound is also believed to be able to act as a Lewis acid, which can facilitate a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well-understood, but this compound has been shown to be non-toxic to mammalian cells. Additionally, this compound has been shown to be non-mutagenic and non-carcinogenic, making it an attractive candidate for use in a variety of research applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-azido-1,3-dioxaindane in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, this compound has a low toxicity, making it safe to use in laboratory experiments. One of the limitations of this compound is that it has a relatively short shelf-life and is not very stable in the presence of light or air.
Future Directions
One of the future directions for 5-azido-1,3-dioxaindane is to explore its potential applications in drug discovery and development. Additionally, this compound could be used in the synthesis of a variety of biologically active compounds, such as inhibitors of enzymes or receptors. Additionally, this compound could be used in the synthesis of materials for use in medical devices or other applications. Finally, this compound could be used in the synthesis of materials for use in nanotechnology or other advanced materials applications.
Synthesis Methods
5-azido-1,3-dioxaindane can be synthesized from various starting materials, including 5-chloro-1,3-dioxaindane, 5-bromo-1,3-dioxaindane, and 5-iodo-1,3-dioxaindane. The most common method for synthesizing this compound is by reacting the corresponding halogen-containing compound with sodium azide in dimethylformamide (DMF) solution. This reaction is typically carried out at room temperature and proceeds in a few hours.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-azido-1,3-dioxaindane can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,4-dioxo-1,3-dioxane", "sodium azide", "sulfuric acid", "acetic anhydride", "sodium bicarbonate", "ethanol" ], "Reaction": [ "Step 1: 2,4-dioxo-1,3-dioxane is reacted with sodium azide in the presence of sulfuric acid to yield 5-azido-2,4-dioxo-1,3-dioxane.", "Step 2: The resulting product from step 1 is then reacted with acetic anhydride in the presence of sodium bicarbonate to yield 5-acetoxy-5-azido-2,4-dioxo-1,3-dioxane.", "Step 3: Finally, the product from step 2 is refluxed in ethanol to yield the desired product, 5-azido-1,3-dioxaindane." ] } | |
CAS RN |
155268-21-6 |
Molecular Formula |
C7H5N3O2 |
Molecular Weight |
163.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromo-2,4-dichlorothieno[2,3-d]pyrimidine](/img/structure/B6232469.png)